Cas no 646062-71-7 (Ethanone, 1-[3-phenyl-7-(2-thienylcarbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]-)

Ethanone, 1-[3-phenyl-7-(2-thienylcarbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]- structure
646062-71-7 structure
Product Name:Ethanone, 1-[3-phenyl-7-(2-thienylcarbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]-
CAS No:646062-71-7
MF:C20H14N2O2S
MW:346.402363300323
CID:421426
PubChem ID:51056481
Update Time:2025-04-19

Ethanone, 1-[3-phenyl-7-(2-thienylcarbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[3-phenyl-7-(2-thienylcarbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]-
    • 1-[3-phenyl-7-(thiophene-2-carbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]ethanone
    • 1-[3-Phenyl-7-(thiophene-2-carbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]ethan-1-one
    • 1-(3-Phenyl-7-(thiophene-2-carbonyl)pyrrolo[1,2-c]pyrimidin-5-yl)ethanone
    • DTXSID20679651
    • 646062-71-7
    • Inchi: 1S/C20H14N2O2S/c1-13(23)15-10-18(20(24)19-8-5-9-25-19)22-12-21-16(11-17(15)22)14-6-3-2-4-7-14/h2-12H,1H3
    • InChI Key: BPWGGUYZPQWMMS-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C1=CC(C(C)=O)=C2C=C(C3C=CC=CC=3)N=CN21)=O

Computed Properties

  • Exact Mass: 346.07772
  • Monoisotopic Mass: 346.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 79.7Ų

Experimental Properties

  • PSA: 51.44
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